BENGHE Validation & Comparative

Check Availability & Pricing

Gas separation performance of BAPP-containing
co-polyimides

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2,2-Bis[4-(4-
Compound Name:
aminophenoxy)phenyllpropane

Cat. No.: B077367

A Comparative Guide to the Gas Separation Performance of BAPP-Containing Co-Polyimides

For researchers and scientists in materials science and chemical engineering, particularly
those focused on membrane technology for gas separation, the selection of a polymer with
optimal permeability and selectivity is paramount. This guide provides a detailed comparison of
co-polyimides containing 2,2-Bis[4-(4-aminophenoxy)phenyl]propane (BAPP) against other
notable gas separation polymers. The data presented is collated from various scientific studies
to offer a comprehensive overview for professionals in the field.

Performance Comparison of Gas Separation
Membranes

The efficacy of a gas separation membrane is primarily determined by its permeability to a
specific gas and its selectivity for that gas over others. The following tables summarize the
performance of various BAPP-containing co-polyimides and compare them with other classes
of polymeric membranes.

Table 1: Gas Separation Performance of BAPP-Containing and Other Polyimide Membranes
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Polymer . Permeability L
Gas Pair Selectivity Reference
System (Barrer)
BAPP-
Containing Co-
polyimides
6FDA-BAPP CO2/CHa 5-7 48 - 86 [1]
6FDA-BAPP CO2/N2 5-7 18 - 27 [1]
Alternative
Polyimides
6FDA-DAM CO2/CHa ~100 - 250 - [2]
6FDA-MPDA CO2/CHa <50 - [2]
6FDA-DABA CO2/CHa4 <50 >50 [2]
6FDA-
CO2/CHa ~100 - 250 - [2]
DAM:DABA (3:2)
6FDA-
~9 (uncross-
mPDA:DABA CO2/CHa _ ~53 [2]
linked)
(3:2)
6FDA-
~48 (cross-
mPDA:DABA CO2/CHa _ ~53 [2]
linked)
(3:2)
Matrimid® CO2/CHa ~5-10 ~35 [2]
OPDA-ODA-
CO2/N: 52 63 [3]14]
PEO

Permeability is expressed in Barrer, where 1 Barrer = 1071° cm3(STP)-cm / (cm?2-s-cmHg).
Selectivity is the ratio of the permeabilities of the two gases.

Table 2: Gas Separation Performance of Alternative Advanced Polymer Membranes
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Polymer Polymer . Permeabilit L
Gas Pair Selectivity Reference
Type System y (Barrer)

Polymers of
Intrinsic

Microporosity

(PIMs)

PIM-1 CO2/CHa High Moderate [5]

PIM-1 02/N2 High Moderate [5]

PIM-BTrip CO2/CHa 21500 (fresh)  12.7 [6]

Thermally

Rearranged

(TR)

Polymers

TRCP-4:6 CO2/CHa 269.0 58.48 [7]

TRCP-4:6 O2/N2 46.8 9.00 [7]
3.7

TR-PBOI CO2/CHa _ 35 [8]
(freestanding)
1784

rGO-PBOI CO2/CHa ] 32 [8]
(composite)

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental results.
Below are outlines of the typical procedures for the synthesis of BAPP-containing co-
polyimides and the subsequent measurement of their gas separation performance.

Synthesis of BAPP-Containing Co-polyimides

A common method for synthesizing polyimides is a two-step polycondensation reaction.[9][10]
[11]

e Poly(amic acid) Synthesis:
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o An aromatic diamine, such as BAPP, is dissolved in an aprotic polar solvent like N,N-
dimethylacetamide (DMACc) or N-methyl-2-pyrrolidone (NMP) in a reaction vessel under an
inert atmosphere (e.g., nitrogen).

o A stoichiometric amount of an aromatic dianhydride (e.g., 4,4'-
(hexafluoroisopropylidene)diphthalic anhydride - 6FDA) is added to the solution.

o The reaction mixture is stirred at room temperature for several hours to form a viscous
poly(amic acid) solution.

e Imidization:

o The poly(amic acid) solution is then converted to the final polyimide. This can be achieved
through two primary methods:

» Thermal Imidization: The poly(amic acid) solution is cast onto a substrate and heated in
a stepwise manner to temperatures typically ranging from 100°C to 300°C. This process
drives the cyclodehydration of the amic acid groups to form the imide rings.

» Chemical Imidization: A dehydrating agent, such as acetic anhydride, and a catalyst, like
pyridine or triethylamine, are added to the poly(amic acid) solution. The reaction
proceeds at a lower temperature than thermal imidization to form the polyimide.[11]

Membrane Formation

The synthesized polyimide is typically formed into a dense membrane for gas separation
testing using the solution casting method.[12]

o A solution of the polyimide in a suitable solvent is prepared.
e The solution is filtered to remove any impurities.
e The filtered solution is cast onto a level substrate (e.g., a glass plate).

e The solvent is allowed to evaporate slowly in a controlled environment, often in a dust-free
oven with a gradual increase in temperature, to form a uniform, thin film.

e Once dried, the membrane is carefully peeled from the substrate.
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Gas Permeation Measurement

The gas separation properties of the prepared membranes are commonly evaluated using a
constant-volume, variable-pressure apparatus.[13][14]

The membrane is mounted in a permeation cell, dividing it into a high-pressure upstream
(feed) side and a low-pressure downstream (permeate) side.

The entire system is evacuated to remove any residual gases.

The feed gas is introduced to the upstream side at a constant pressure.

The pressure increase on the downstream side, which has a fixed volume, is monitored over
time using a pressure transducer.

The permeability coefficient (P) is calculated from the steady-state rate of pressure increase
(dp/dt) using the following equation:

P=(V*I*(dp/dt)) / (A* p_upstream *R *T)

where:

V is the downstream volume

[¢]

[e]

| is the membrane thickness

A is the effective membrane area

o

[¢]

p_upstream is the upstream pressure

o

R is the ideal gas constant

[e]

T is the absolute temperature

e The ideal selectivity for a pair of gases (A and B) is calculated as the ratio of their individual
permeabilities:

o AB=P A/P B
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Visualizations
Synthesis of BAPP-Containing Co-polyimides

The following diagram illustrates the general two-step synthesis process for BAPP-containing
co-polyimides.

Step 1: Poly(amic acid) Synthesis

Diamine (BAPP) + Aprotic Polar Solvent
Dianhydride (e.g., 6FDA) (e.g., DMAc, NMP)

l l

Reaction Vessel
(Inert Atmosphere, Room Temp)

i

Viscous Poly(amic acid)
Solution

ption 1 Option 2

Step 2: Imidization

Thermal Imidization Chemical Imidization
(Casting & Heating) (Dehydrating Agent & Catalyst)

Final Polyimide

Click to download full resolution via product page

Caption: General workflow for the two-step synthesis of BAPP-containing co-polyimides.

Experimental Workflow for Gas Separation Measurement
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This diagram outlines the typical experimental procedure for measuring the gas separation

Prepare Dense Polymer Membrane
(Solution Casting)

'

Mount Membrane in
Permeation Cell

i

Evacuate System

'

Introduce Feed Gas to
Upstream Side (Constant Pressure)

'

Monitor Pressure Increase
in Downstream (Constant Volume)

i

Calculate Permeability
and Selectivity

Click to download full resolution via product page

performance of a polymer membrane.
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Caption: Workflow for gas separation performance measurement using the constant-volume
method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077367#gas-separation-performance-of-bapp-
containing-co-polyimides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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